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Compound of Interest

1,3-Bis(chloromethyl)-1,1,3,3-
Compound Name:
tetramethyldisiloxane

Cat. No.: B145944

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Bis(chloromethyl)tetramethyldisiloxane is a versatile organosilicon compound that serves
as a crucial intermediate in various chemical syntheses. Its unique bifunctional nature,
combining the reactivity of chloromethyl groups with the flexibility and stability of a siloxane
backbone, makes it a valuable building block in polymer chemistry, materials science, and
potentially in the development of novel drug delivery systems. This guide provides a
comprehensive overview of its physicochemical properties, synthesis, characterization, and key
applications.

Physicochemical Properties

The fundamental physical and chemical characteristics of 1,3-
bis(chloromethyl)tetramethyldisiloxane are summarized in the table below. These properties
are essential for its handling, storage, and application in various experimental settings.
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Property Value

Molecular Formula CeH16Cl20Si2

Molecular Weight 231.27 g/mol

CAS Number 2362-10-9

Appearance Colorless liquid

Boiling Point 204-205 °C

Melting Point -90 °C

Density 1.05 g/mL at 25 °C

Refractive Index (n2°/D) 1.447

Solubility Insoluble in water. Soluble in many organic

solvents.

Synthesis

1,3-Bis(chloromethyl)tetramethyldisiloxane is typically synthesized via the hydrolysis of
chloro(chloromethyl)dimethylsilane. The reaction is straightforward and yields the desired
product in high purity.

Experimental Protocol: Synthesis

Materials:

Chloro(chloromethyl)dimethylsilane

Deionized water

Anhydrous sodium sulfate

Four-necked flask equipped with a mechanical stirrer, dropping funnel, reflux condenser, and
thermometer.

Procedure:
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e To a four-necked flask, add deionized water.

e While stirring, slowly add chloro(chloromethyl)dimethylsilane dropwise via the dropping
funnel. An exothermic reaction will occur, and the temperature should be monitored.

 After the addition is complete, continue stirring at room temperature for 30 minutes.
o Heat the mixture to reflux (approximately 85 °C) and maintain for 2 hours.
o Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

o Separate the organic layer and wash it with deionized water until the aqueous layer is
neutral.

» Dry the organic layer over anhydrous sodium sulfate.
« Filter to remove the drying agent.

 Purify the crude product by vacuum distillation to obtain pure 1,3-
bis(chloromethyl)tetramethyldisiloxane.

Reactants

Reaction Steps Product

J Hydrolysis |—>| Reflux at 85°C |—>| Aqueous Workup |—> Drying |—>| Vacuum Distillation |»H

1,3-Bis(chloromethyl)tetramethyldisiloxane

.
Chloro(chloromethyl)dimethylsilane

Click to download full resolution via product page
Synthesis workflow for 1,3-bis(chloromethyl)tetramethyldisiloxane.

Characterization

The identity and purity of 1,3-bis(chloromethyl)tetramethyldisiloxane are typically confirmed
using a combination of spectroscopic and chromatographic techniques.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of the compound and confirming its
molecular weight.

Experimental Protocol: GC-MS Analysis
e Gas Chromatograph: Agilent 7890 GC or equivalent.
e Mass Spectrometer: Agilent 5975 MS or equivalent.
e Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.
 Inlet Temperature: 250 °C.
e Injection Volume: 1 L (splitless injection).
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 250 °C.
o Hold at 250 °C for 5 minutes.
e MS Transfer Line Temperature: 280 °C.
e lon Source Temperature: 230 °C.

 lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: m/z 40-500.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to elucidate the molecular structure of the compound.
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Experimental Protocol: NMR Analysis

e Spectrometer: Bruker Avance 500 MHz or equivalent.
e Solvent: Chloroform-d (CDCl3).

 Internal Standard: Tetramethylsilane (TMS).

» 'H NMR: Acquire spectra with a sufficient number of scans to obtain a good signal-to-noise
ratio. The expected chemical shifts are approximately 0.2 ppm for the Si-CHs protons and
2.7 ppm for the CI-CHz-Si protons.

e 13C NMR: Acquire proton-decoupled spectra. The expected chemical shifts are around O ppm
for the Si-CHs carbons and around 28 ppm for the CI-CHz-Si carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the characteristic functional groups present in the
molecule.

Experimental Protocol: FTIR Analysis

o Spectrometer: PerkinElmer Spectrum Two FT-IR Spectrometer or equivalent.

o Technique: Attenuated Total Reflectance (ATR) or neat liquid film between KBr plates.
e Spectral Range: 4000-400 cm™1,

e Resolution: 4 cm~1.

e Number of Scans: 16.

» Expected Characteristic Peaks:

o

~2960 cm~1 (C-H stretch)

[¢]

~1260 cm~1 (Si-CHs deformation)

[¢]

~1050 cm~1 (Si-O-Si stretch)
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o ~800 cm~1 (Si-C stretch and CHs rock)

o ~690 cm~1 (C-Cl stretch)

Applications

The bifunctional nature of 1,3-bis(chloromethyl)tetramethyldisiloxane makes it a valuable

precursor in the synthesis of various materials.[1] Its primary applications lie in the field of

polymer chemistry.

» Silicone Polymer Synthesis: It serves as a key monomer or crosslinking agent in the

production of modified silicone polymers. The chloromethyl groups provide reactive sites for

further functionalization or polymerization.

o Surface Modification: This compound can be used to modify surfaces, imparting properties

such as hydrophobicity or providing a reactive handle for the attachment of other molecules.

e Precursor to other Organosilicon Compounds: The chloromethyl groups can be readily

converted to other functional groups, making it a versatile starting material for a wide range

of organosilicon compounds.

1,3-Bis(chloromethyl)tetramethyldisiloxane
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Applications of 1,3-bis(chloromethyl)tetramethyldisiloxane.
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Safety and Handling

1,3-Bis(chloromethyl)tetramethyldisiloxane is a chemical that requires careful handling. It is
advisable to consult the Safety Data Sheet (SDS) before use.

o General Precautions: Use in a well-ventilated area, preferably in a fume hood. Avoid contact
with skin, eyes, and clothing.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile
rubber), safety goggles or a face shield, and a lab coat.

e Storage: Store in a cool, dry place away from incompatible materials such as oxidizing
agents. Keep the container tightly closed.

o Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

1,3-Bis(chloromethyl)tetramethyldisiloxane is a valuable and versatile chemical intermediate
with significant potential in materials science and polymer chemistry. Its well-defined
physicochemical properties and straightforward synthesis make it an attractive building block
for creating novel materials with tailored properties. Proper handling and characterization are
essential for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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